MFCD18323628

• IUPAC Name: 4-(3-carboxy-5-fluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8FNO4/c14-9-4-7(3-8(5-9)12(16)17)10-1-2-15-6-11(10)13(18)19/h1-6H,(H,16,17)(H,18,19)
• InChI Key: VMAUSLHLHSRWAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C2=CC(=CC(=C2)F)C(=O)O)C(=O)O
• Molecular Formula: C13H8FNO4
• DSSTOX Substance ID: DTXSID80692649
• Molecular Weight: 261.20 g/mol
• CAS No.: 1261985-40-3

Description

MFCD18323628 is a chemical compound with unique properties that have garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of MFCD18323628 would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale production, ensuring the purity of the final product, and implementing cost-effective processes. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

MFCD18323628 can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: In this reaction, one functional group in the compound is replaced by another, often facilitated by reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving this compound are carried out under specific conditions, such as:

Oxidation: Conducted in acidic or basic media, often at elevated temperatures.

Reduction: Performed in inert atmospheres to prevent unwanted side reactions.

Substitution: Requires appropriate solvents and catalysts to achieve high selectivity and yield.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions typically result in the formation of new functionalized derivatives of this compound.

Scientific Research Applications

MFCD18323628 has a wide range of applications in scientific research:

Chemistry: Used as a reagent or intermediate in organic synthesis, facilitating the development of new compounds and materials.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases, with studies focusing on its pharmacokinetics and pharmacodynamics.

Industry: Utilized in the production of specialty chemicals, polymers, and other industrial products, contributing to advancements in materials science and engineering.

Mechanism of Action

The mechanism of action of MFCD18323628 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to physiological effects. Detailed studies on its mechanism of action are essential to understand its therapeutic potential and safety profile.